7-(4-fluorophenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-(4-fluorophenyl)-4-methylsulfanyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C15H10FN5OS/c1-23-15-18-14-17-8-11-12(21(14)19-15)6-7-20(13(11)22)10-4-2-9(16)3-5-10/h2-8H,1H3
• InChI Key: RLFSIVCPLIBAOU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC=C(C=C4)F
• Molecular Formula: C15H10FN5OS
• Molecular Weight: 327.3 g/mol

Description

7-(4-Fluorophenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound featuring a fused pyrido-triazolo-pyrimidine core. Key structural attributes include a 4-fluorophenyl group at position 7 and a methylthio (-SMe) substituent at position 2. These modifications likely influence its physicochemical properties, such as lipophilicity and electronic distribution, which are critical for biological interactions.

Biological Activity

The compound 7-(4-fluorophenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound that has garnered interest in medicinal chemistry due to its diverse biological activities. This compound features a complex structure that integrates a pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine core, which is known for its potential therapeutic applications.

Chemical Structure and Synthesis

The synthesis of this compound typically involves multi-step synthetic routes that require careful control of reaction conditions to optimize yields and selectivity. The general approach includes the formation of the triazolo-pyrimidine core through cyclization reactions and subsequent functionalization with methylthio and fluorophenyl groups.

Synthetic Route Example

• Formation of the Core : Cyclization of appropriate precursors under acidic or basic conditions.
• Introduction of Methylthio Group : Nucleophilic substitution reactions to introduce the methylthio moiety.
• Fluorophenyl Substitution : Electrophilic aromatic substitution to attach the 4-fluorophenyl group.

Anticancer Activity

Research indicates that compounds structurally similar to 7-(4-fluorophenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one exhibit significant anticancer properties. For instance:

• Cytotoxicity Studies : Compounds with similar triazolo-pyrimidine cores have shown promising results against various cancer cell lines, such as MCF-7 (breast cancer) and A549 (lung cancer). For example, related compounds demonstrated IC50 values in the low micromolar range against these cell lines .

The mechanism by which this compound exerts its biological effects appears to involve several pathways:

• Cell Cycle Arrest : Certain derivatives have been shown to induce cell cycle arrest via upregulation of cyclin-dependent kinase inhibitors like p21.
• Apoptosis Induction : Compounds may trigger apoptosis through caspase-dependent pathways .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal that modifications in the substituents on the triazole ring significantly influence biological activity. For instance:

• Fluorine Substitution : The presence of fluorine enhances lipophilicity and may improve binding affinity to biological targets.
• Methylthio Group : This group has been associated with increased cytotoxicity against certain cancer cell lines .

Comparative Biological Activity Table

Compound Name	Structural Features	Biological Activity	Notable Findings
7-(4-fluorophenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	Fluorophenyl and methylthio substituents	Anticancer	Exhibits significant cytotoxicity against MCF-7 and A549 cells
7-(4-bromophenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	Bromine substituent	Antimicrobial	Enhanced lipophilicity improves activity
6-(3-methoxyphenyl)-2-thioxopyrido[2,3-d]pyrimidin-4(3H)-one	Methoxy group	Anticancer	Different ring fusion impacts efficacy

Case Study 1: Antitumor Activity

A study investigating the antitumor activity of related compounds found that certain derivatives exhibited IC50 values as low as $0.36\,\text{mM}$ against PC-3 prostate cancer cells. These findings suggest a promising avenue for developing new anticancer agents based on this chemical scaffold .

Case Study 2: Mechanistic Insights

Research into the mechanisms underlying the cytotoxic effects revealed that specific compounds could induce apoptosis through caspase activation while also causing cell cycle arrest in sensitive cancer cell lines .

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine compounds exhibit significant anticancer properties. For instance:

• Study Findings : A series of pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine derivatives were synthesized and tested against various cancer cell lines including HCT-116 (colon cancer), MCF-7 (breast cancer), and HeLa (cervical cancer). The results showed promising cytotoxic effects with some compounds exhibiting IC50 values in the low micromolar range .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Research Insights : In vitro studies demonstrated that certain derivatives possess notable antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism involves disruption of bacterial cell wall synthesis .

Herbicidal Activity

The potential use of this compound in agriculture has been explored:

• Case Study : A recent investigation into the herbicidal activity of related pyrido derivatives showed effective inhibition of weed growth at low concentrations. The compounds demonstrated selective toxicity towards specific weed species while being less harmful to crops .

Data Tables

Application Area	Specific Activity	Reference
Anticancer	Cytotoxicity against HCT-116
	Cytotoxicity against MCF-7
	Cytotoxicity against HeLa
Antimicrobial	Activity against Gram-positive
	Activity against Gram-negative
Herbicidal	Inhibition of weed growth

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Lipophilicity: The 4-fluorophenyl and methylthio groups in the target compound enhance lipophilicity compared to analogs with polar groups (e.g., amino in or nitro in ). This may improve membrane permeability.

Electronic Modifications :

• Electron-withdrawing groups (e.g., nitro in ) increase electrophilicity, possibly enhancing reactivity but reducing metabolic stability.
• The methylthio group in the target compound offers moderate electron-donating effects, balancing stability and interaction with hydrophobic pockets.

Biological Activity Trends: The amino and methylfuran substituents in correlate with anti-ulcer activity, suggesting that electron-rich moieties may target gastrointestinal pathways. Nitrophenyl derivatives (e.g., ) are often intermediates for further functionalization but may exhibit toxicity due to nitro group reduction.

Research Findings and Implications

• Synthetic Accessibility : Compounds like and are synthesized via refluxing hydrazine derivatives, indicating feasible routes for modifying the target compound’s substituents .
• Pharmacological Gaps : While and highlight anti-ulcer and antimicrobial applications for related structures, direct data for the 4-fluorophenyl-methylthio analog are lacking. Comparative studies on kinase inhibition or cytotoxicity are warranted.
• Structural Optimization : Replacing the nitro group in with fluorophenyl or methylthio groups could mitigate toxicity risks while retaining bioactivity.